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Compound of Interest

Compound Name: 1-Ethenoxybutane-1,4-diol

Cat. No.: B11823483

Get Quote

\ J

CAS: 17832-28-9 | Formula: CeH1202 | MW: 116.16 g/mol Synonyms: 1,4-Butanediol
monovinyl ether (HBVE), 4-Hydroxybutyl vinyl ether.[1][2][3][4][5]

Part 1: Physicochemical Foundation

To predict solubility behavior beyond empirical data, we must understand the molecule's dual
nature. 4-vinyloxy-1-butanol is an amphiphilic monomer containing two distinct functional
domains:

» Hydrophilic Tail: A primary hydroxyl group (-OH) capable of strong hydrogen bonding
(donor/acceptor).[1]

 Lipophilic Head: A vinyl ether group (-O-CH=CHz3) which imparts non-polar character and
high electron density (Lewis base).[1]

Key Solubility Parameters
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Parameter Value Significance

Indicates "borderline"
hydrophilicity.[1] Soluble in

LogP (Octanol/Water) ~0.34-0.43 o
both water (limited) and
organics.[1][6][7]
Moderately soluble, but not

. fully miscible. Forms a biphasic

Water Solubility 75 g/L (at 20°C) ) )
system at high concentrations.
[1]
High

:16.3,

N (H-bonding) drives
Hansen Solubility Parameters o
compatibility with alcohols;

(HSP) 1 6.5,
moderate
:10.4
allows ester/ether compatibility.
High boiling point requires
Boiling Point ~189°C high-boiling solvents if reflux is

needed.[1]

Part 2: Solubility Landscape

The following table categorizes solvents based on thermodynamic compatibility (Hansen
Solubility Distance,

) and chemical stability.

Solvent Compatibility Matrix
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Solvent Class

Representative
Solvents

Solubility Status

Mechanistic Insight

Alcohols

Methanol, Ethanol,

Isopropanol

Excellent

The hydroxyl group of
HBVE matches the
high

of alcohols.[1] Ideal
for storage, though
transacetalization can
occur under acidic

conditions.

Polar Aprotic

DMSO, DMF, DMAc

Excellent

High dipole
interactions solvate
the -OH group; lack of
acidic protons
prevents

polymerization.

Ethers

THF, Diethyl Ether,
1,4-Dioxane

Excellent

"Like dissolves like."
The ether backbone of
THF aligns with the
vinyl ether moiety.
Preferred for

polymerization.

Chlorinated

Dichloromethane
(DCM), Chloroform

Good

Good solvency for the
vinyl ether end. Often
used for extraction

from aqueous layers.

[1]

Esters/Ketones

Ethyl Acetate, Acetone

Good

Dipole-dipole
interactions stabilize
the molecule.[1]
Acetone is a common
solvent for cleaning
HBVE residues.[1]
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Aromatic

Hydrocarbons

Toluene, Xylene

Moderate/Good

Miscible due to
entropy of mixing,
though enthalpy is
less favorable than
polar solvents. Used
in non-polar

copolymerizations.[1]

Aliphatic
Hydrocarbons

Hexane,
Cyclohexane,

Heptane

Poor

The polar -OH group
causes phase
separation. HBVE is
generally immiscible
or sparingly soluble
here.[1]

Water

Water

Partial (75 g/L)

The hydrophobic vinyl
butyl chain limits full

miscibility.[1]

Part 3: Stability & Reactivity in Solution

CRITICAL WARNING: The solubility of 4-vinyloxy-1-butanol cannot be divorced from its
reactivity.[1] The vinyl ether group is highly sensitive to acid-catalyzed hydrolysis and cationic

polymerization.[1]

The Stability-Solubility Paradox

While alcohols (e.g., Methanol) are thermodynamically excellent solvents, they are kinetically

risky in the presence of trace acid.[1]

e Mechanism: Trace acid (

) protonates the vinyl group

formation of a carbocation

nucleophilic attack by the solvent (alcohol)

Acetal formation.

© 2026 BenchChem. All rights reserved.

4/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://pubchem.ncbi.nlm.nih.gov/compound/87329
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11823483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Result: Loss of monomer purity.[1]

Diagram 1: Solvent Interaction & Degradation Pathways
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Caption: Stability pathways of HBVE in different solvent classes. Protic solvents pose a
degradation risk if trace acid is present.

Part 4: Experimental Protocols
Protocol A: Miscibility Testing (Cloud Point Method)

Use this to verify compatibility with a specific proprietary solvent or blend.

Preparation: Dispense 1.0 mL of solvent into a clean, dry glass vial.

Addition: Add 0.1 mL of 4-vinyloxy-1-butanol (approx. 10 wt%).

Observation: Vortex for 10 seconds.

o Clear: Soluble.[1][5]6][71[8][9]

o Cloudy/Phasic: Immiscible.[1][6]

Stress Test: If clear, add HBVE to reach 50 wt%.
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o Note: Some solvents (like Toluene) may dissolve HBVE at low concentrations but phase
separate at high loading due to the polarity of the -OH group.[1]

Protocol B: Removing Stabilizer (KOH) for

Polymerization

Commercial HBVE is often stabilized with ~0.01% - 0.1% Potassium Hydroxide (KOH) to
prevent acid-catalyzed hydrolysis.[1] For sensitive polymerizations, this must be removed
immediately before use.

Dissolution: Dilute HBVE in Dichloromethane (DCM) (1:1 v/v).

o Why DCM? It dissolves HBVE well but is immiscible with water, allowing agueous
washing.

Washing: Wash the organic phase 3x with distilled water (removes KOH).[1]

Drying: Dry organic phase over anhydrous Magnesium Sulfate (

)-

Recovery: Rotary evaporate the DCM at low temperature (<40°C) to recover pure monometr.

Storage: Use immediately or store at -20°C under Argon.

Part 5: Strategic Applications
Cationic Polymerization

o Recommended Solvent:Dichloromethane or Toluene (anhydrous).[1]

o Rationale: These non-nucleophilic solvents prevent chain transfer or termination reactions
that occur with alcohols or ethers.[1] Toluene is preferred for higher temperature reactions,
while DCM is standard for low-temperature living cationic polymerization.[1]

Hydrogel Synthesis (Free Radical)

 Recommended Solvent:Water/Ethanol co-solvent system.[1]
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+ Rationale: Since HBVE has limited water solubility (75 g/L), adding 20-30% Ethanol ensures
a homogeneous phase without precipitating the growing polymer chain.[1]

Diagram 2: Solvent Selection Decision Tree
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Caption: Decision logic for selecting the optimal solvent based on the intended chemical
process.

References

» National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for
CID 87329, 1,4-Butanediol monovinyl ether. Retrieved from [Link]

e Hansen, C. M. (2007).[1] Hansen Solubility Parameters: A User's Handbook. CRC Press.[1]
(Data inferred from structural analogs and functional group contribution methods).

e TURI (Toxics Use Reduction Institute). (2021).[1] 1,4-Butandiol Monovinyl Ether
Physicochemical Data. University of Massachusetts Lowell.[1] Retrieved from [Link][1]

e ChemsSrc. (2025).[1] 4-(Vinyloxy)-1-butanol MSDS and Solubility Data. Retrieved from [Link]
[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Solubility Profile & Solvent
Compatibility of 4-Vinyloxy-1-Butanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b11823483/docs#technical-guide-solubility-profile-
solvent-compatibility-of-4-vinyloxy-1-butanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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